Cas no 946377-20-4 (5-4-(4-methylbenzoyl)piperazin-1-yl-2-(4-methylphenyl)-1,3-oxazole-4-carbonitrile)

• Product Name: 5-4-(4-methylbenzoyl)piperazin-1-yl-2-(4-methylphenyl)-1,3-oxazole-4-carbonitrile
• CAS No: 946377-20-4
• MF: C₂₃H₂₂N₄O₂
• MW: 386.446384906769
• CID: 5430385
• Update Time: 2025-10-29

5-4-(4-methylbenzoyl)piperazin-1-yl-2-(4-methylphenyl)-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-[4-(4-methylbenzoyl)piperazin-1-yl]-2-(4-methylphenyl)-1,3-oxazole-4-carbonitrile
• 5-4-(4-methylbenzoyl)piperazin-1-yl-2-(4-methylphenyl)-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C23H22N4O2/c1-16-3-7-18(8-4-16)21-25-20(15-24)23(29-21)27-13-11-26(12-14-27)22(28)19-9-5-17(2)6-10-19/h3-10H,11-14H2,1-2H3
• InChI Key： GTTSYGANYGPIKQ-UHFFFAOYSA-N
• SMILES： O1C(N2CCN(C(=O)C3=CC=C(C)C=C3)CC2)=C(C#N)N=C1C1=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 5-4-(4-methylbenzoyl)piperazin-1-yl-2-(4-methylphenyl)-1,3-oxazole-4-carbonitrile

5-4-(4-methylbenzoyl)piperazin-1-yl-2-(4-methylphenyl)-1,3-oxazole-4-carbonitrile (CAS No. 946377-20-4): An Overview

5-4-(4-methylbenzoyl)piperazin-1-yl-2-(4-methylphenyl)-1,3-oxazole-4-carbonitrile (CAS No. 946377-20-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of 5-4-(4-methylbenzoyl)piperazin-1-yl-2-(4-methylphenyl)-1,3-oxazole-4-carbonitrile is composed of a 1,3-oxazole core linked to a piperazine ring and substituted with methylbenzoyl and methylphenyl groups. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it a valuable candidate for drug discovery and development. The oxazole ring is known for its stability and ability to form hydrogen bonds, which can enhance the compound's binding affinity to target proteins. The piperazine moiety, on the other hand, is a common pharmacophore in many drugs due to its ability to modulate receptor activity.

The synthesis of 5-4-(4-methylbenzoyl)piperazin-1-yl-2-(4-methylphenyl)-1,3-oxazole-4-carbonitrile typically involves several steps, including the formation of the 1,3-oxazole ring and subsequent functionalization with the piperazine and benzoyl groups. One common approach is to start with an appropriate amine and carboxylic acid to form the oxazole ring through a cyclization reaction. The resulting intermediate can then be further modified using standard organic synthesis techniques to introduce the desired substituents. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound, which is crucial for large-scale manufacturing.

In terms of biological activity, 5-4-(4-methylbenzoyl)piperazin-1-yl-2-(4-methylphenyl)-1,3-oxazole-4-carbonitrile has been extensively studied for its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, it has shown potent inhibitory effects on certain kinases that are implicated in cancer progression. Kinase inhibitors are a class of drugs that have revolutionized cancer therapy by targeting specific signaling pathways that drive tumor growth and survival. The ability of this compound to selectively inhibit these kinases makes it a promising lead for the development of targeted cancer therapies.

Beyond its anticancer properties, 5-4-(4-methylbenzoyl)piperazin-1-yl-2-(4-methylphenyl)-1,3-oxazole-4-carbonitrile has also been investigated for its neuroprotective effects. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the progressive loss of neuronal function and death. Compounds that can protect neurons from damage or promote their survival are highly sought after in the pharmaceutical industry. Studies have shown that this compound can reduce oxidative stress and inflammation in neuronal cells, which are key factors contributing to neurodegeneration.

The pharmacokinetic properties of 5-4-(4-methylbenzoyl)piperazin-1-yl-2-(4-methylphenyl)-1,3-oxazole-4-carbonitrile are another important aspect of its evaluation as a potential drug candidate. Pharmacokinetic studies aim to understand how a drug is absorbed, distributed, metabolized, and excreted by the body. These parameters are crucial for optimizing dosing regimens and predicting potential side effects. Preclinical studies have demonstrated that this compound exhibits favorable pharmacokinetic profiles, with good oral bioavailability and a reasonable half-life in animal models.

Clinical trials are an essential step in translating preclinical findings into therapeutic applications. While 5-4-(4-methylbenzoyl)piperazin-1-yl-2-(4-methylphenyl)-1,3-oxazole-4-carbonitrile is still in the early stages of clinical development, preliminary results from phase I trials have shown promising safety profiles and initial efficacy signals in patients with advanced cancers. These trials are ongoing, and further data will be needed to fully assess the therapeutic potential of this compound.

In conclusion, 5-4-(4-methylbenzoyl)piperazin-1-y\-2-(4-methylphenyl)-1,3-o\-xazole\-carbonitrile (CAS No. 946377\-20\-) represents an exciting advancement in medicinal chemistry with broad implications for treating various diseases. Its unique chemical structure and multifaceted biological activities make it a valuable target for further research and development. As ongoing studies continue to elucidate its mechanisms of action and clinical efficacy, this compound holds great promise for improving patient outcomes in both oncology and neurology.